Cas no 83757-08-8 (3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine)

3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine structure
83757-08-8 structure
Product Name:3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine
CAS No:83757-08-8
Molecular Formula:C9H9N3S2
Molecular Weight:223.31786
MDL:MFCD00649535
CID:731873
PubChem ID:563449

3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Properties

Names and Identifiers

    • 1,2,4-Thiadiazol-5-amine,3-[(phenylmethyl)thio]-
    • 3-Benzylsulfanyl-[1,2,4]thiadiazol-5-ylamine
    • 3-benzylsulfanyl-1,2,4-thiadiazol-5-amine
    • 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine
    • 3-(benzylthio)-1,2,4-thiadiazol-5-amine
    • 3-(phenylmethylthio)-1,2,4-thiadiazole-5-ylamine
    • 3-Benzylmercapto-[1,2,4]thiadiazol-5-ylamin
    • 3-benzylmercapto-[1,2,4]thiadiazol-5-ylamine
    • 3-benzylthio-5-amino-1,2,4-thiadiazole
    • 3-[(Phenylmethyl)thio]-1,2,4-thiadiazol-5-amine
    • SCHEMBL10535559
    • 3-(benzylsulfanyl)-1,2,4-thiadiazol-5-ylamine
    • 3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine #
    • Z56928662
    • AG-690/40144077
    • MFCD00649535
    • MLS000061243
    • SMR000070112
    • SDCCGMLS-0024588.P002
    • CHEMBL1329383
    • EN300-05914
    • F2158-0566
    • AKOS000270759
    • SR-01000217785
    • J-511772
    • HMS2350N14
    • CS-0220158
    • HMS1683M06
    • 1,2,4-Thiadiazol-5-amine, 3-benzylthio-
    • SR-01000217785-1
    • BRD-K82522140-001-05-9
    • DTXSID50340307
    • UOIUWIYFNWLYPM-UHFFFAOYSA-N
    • LS-06076
    • 83757-08-8
    • 1,2,4-Thiadiazol-5-amine, 3-[(phenylmethyl)thio]-
    • STK271424
    • ALBB-018430
    • G30881
    • MDL: MFCD00649535
    • InChIKey: UOIUWIYFNWLYPM-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H9N3S2/c10-8-11-9(12-14-8)13-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,11,12)
    • SMILES: C1=CC=C(C=C1)CSC2=NC(=N)SN2

Computed Properties

  • Exact Mass: 223.02400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 223.024
  • Heavy Atom Count: 14
  • Complexity: 173
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 105A^2

Experimental Properties

  • LogP: 2.99380
  • PSA: 105.34000
  • Refractive Index: 1.693
  • Boiling Point: 416.2°Cat760mmHg
  • Melting Point: 110 ºC
  • Flash Point: 205.5°C
  • Solubility: Almost insoluble (0.047 g/l) (25 º C),
  • Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),

3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Security Information

  • Dangerous goods sign: Xi
  • HazardClass:IRRITANT

3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P004XHK-100mg
1,2,4-Thiadiazol-5-amine,3-[(phenylmethyl)thio]-
83757-08-8 97%
100mg
$68.00 2024-04-21
A2B Chem LLC
AC29224-50mg
3-Benzylsulfanyl-[1,2,4]thiadiazol-5-ylamine
83757-08-8 93%
50mg
$72.00 2024-04-19
abcr
AB371005-500 mg
3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine
83757-08-8
500MG
€254.60 2023-02-20
Chemenu
CM376771-1g
3-(benzylsulfanyl)-1,2,4-thiadiazol-5-amine
83757-08-8 95%+
1g
$*** 2023-05-29
Enamine
EN300-05914-0.05g
3-(benzylsulfanyl)-1,2,4-thiadiazol-5-amine
83757-08-8 94%
0.05g
$35.0 2023-10-28
Fluorochem
031002-1g
3-Benzylsulfanyl-[1,2,4]thiadiazol-5-ylamine
83757-08-8
1g
£307.00 2022-03-01
Life Chemicals
F2158-0566-0.25g
3-(benzylsulfanyl)-1,2,4-thiadiazol-5-amine
83757-08-8 95%+
0.25g
$171.0 2023-09-06
TRC
B704333-50mg
3-(benzylsulfanyl)-1,2,4-thiadiazol-5-amine
83757-08-8
50mg
$ 50.00 2022-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTT497-100mg
3-(benzylsulfanyl)-1,2,4-thiadiazol-5-amine
83757-08-8 95%
100mg
¥353.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1290828-50mg
3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine
83757-08-8 97%
50mg
¥751

3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:83757-08-8)3-(Benzylsulfanyl)-1,2,4-thiadiazol-5-amine
A1180388
Purity:99%/99%/99%/99%
Quantity:500mg/1g/5g/10g
Price($):159.0/188.0/520.0/804.0